Cas no 1379370-34-9 (Ethyl 3-amino-2-bromopyridine-4-carboxylate)

• Product Name: Ethyl 3-amino-2-bromopyridine-4-carboxylate
• CAS No: 1379370-34-9
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4898911
• Update Time: 2025-07-18

Ethyl 3-amino-2-bromopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-2-bromopyridine-4-carboxylate
• Ethyl 3-amino-2-bromoisonicotinate
• Z1543515912
• Ethyl 3-amino-2-bromopyridine-4-carboxylate

• Inchi： 1S/C8H9BrN2O2/c1-2-13-8(12)5-3-4-11-7(9)6(5)10/h3-4H,2,10H2,1H3
• InChI Key： RQAUFKLDTVVMDP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)OCC)C=CN=1)N

Computed Properties

• Exact Mass: 243.98474 g/mol
• Monoisotopic Mass: 243.98474 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2
• Molecular Weight: 245.07

Additional information on Ethyl 3-amino-2-bromopyridine-4-carboxylate

Ethyl 3-amino-2-bromopyridine-4-carboxylate (CAS No. 1379370-34-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-2-bromopyridine-4-carboxylate (CAS No. 1379370-34-9) is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its brominated pyridine core and amine functionalities, serves as a crucial intermediate in the development of various therapeutic agents. Its unique structural features make it particularly valuable for constructing complex molecular architectures, enabling the synthesis of novel drugs with enhanced pharmacological properties.

The Ethyl 3-amino-2-bromopyridine-4-carboxylate molecule is a derivative of pyridine, a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry. The presence of both an amino group and a bromine atom on the pyridine ring imparts distinct reactivity, making it an excellent candidate for further functionalization. This reactivity has been leveraged in numerous synthetic pathways, particularly in the construction of biologically active molecules.

In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents. The brominated pyridine scaffold found in Ethyl 3-amino-2-bromopyridine-4-carboxylate has emerged as a promising motif for these applications. For instance, studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting viral proteases and kinases. These inhibitors are critical for disrupting viral replication cycles, offering potential treatments for emerging infectious diseases.

The amine functionality in Ethyl 3-amino-2-bromopyridine-4-carboxylate also facilitates the formation of hydrogen bonds and other non-covalent interactions, which are essential for drug-receptor binding. This feature has been exploited in the design of kinase inhibitors, where precise molecular interactions are required to achieve high affinity and selectivity. Recent advancements in computational chemistry have further enhanced the rational design of such inhibitors by predicting binding affinities and optimizing molecular structures.

Moreover, the bromine atom in the molecule serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in organic synthesis, enabling the introduction of diverse substituents at specific positions on the pyridine ring. Such modifications can significantly alter the pharmacokinetic and pharmacodynamic properties of drug candidates, leading to improved therapeutic outcomes.

The pharmaceutical industry has also explored the use of Ethyl 3-amino-2-bromopyridine-4-carboxylate in the development of targeted therapies for neurological disorders. Pyridine derivatives have shown promise as modulators of neurotransmitter receptors and ion channels. By incorporating functional groups that interact with specific binding sites, researchers aim to develop drugs that can effectively alleviate symptoms while minimizing side effects.

In addition to its applications in drug discovery, Ethyl 3-amino-2-bromopyridine-4-carboxylate has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use as a ligand in catalytic systems. These systems are employed in various industrial processes, including polymerization reactions and organic transformations, where precise control over reaction conditions is essential.

The synthesis of Ethyl 3-amino-2-bromopyridine-4-carboxylate typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. Green chemistry principles have been increasingly integrated into these processes, emphasizing sustainable practices such as solvent recovery and waste minimization.

Recent research has also highlighted the importance of understanding the metabolic fate of pyridine derivatives like Ethyl 3-amino-2-bromopyridine-4-carboxylate. By studying how these compounds are processed within living systems, researchers can identify potential toxicity issues and optimize drug design for better bioavailability and reduced adverse effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating metabolic pathways.

The future prospects for Ethyl 3-amino-2-bromopyridine-4-carboxylate are vast, driven by ongoing innovations in synthetic chemistry and drug discovery. As our understanding of biological targets improves, so does the demand for sophisticated intermediates like this one. Collaborative efforts between academia and industry will continue to drive progress, leading to novel therapeutics that address unmet medical needs.